Cas no 51934-40-8 (2-(4-methylphenyl)methoxyacetic acid)

• Product Name: 2-(4-methylphenyl)methoxyacetic acid
• CAS No: 51934-40-8
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 361021
• Update Time: 2025-06-15

2-(4-methylphenyl)methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(4-methylphenyl)methoxy]-
• 2-[(4-methylphenyl)methoxy]acetic acid
• 2-(4-methylphenyl)methoxyacetic acid

• Inchi： 1S/C10H12O3/c1-8-2-4-9(5-3-8)6-13-7-10(11)12/h2-5H,6-7H2,1H3,(H,11,12)
• InChI Key： ZIXVNZAHBFRXJO-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 180.07866

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-(4-methylphenyl)methoxyacetic acid

Recent Advances in the Study of 2-(4-methylphenyl)methoxyacetic acid (CAS: 51934-40-8) and Its Applications in Chemical Biology and Medicine

2-(4-methylphenyl)methoxyacetic acid (CAS: 51934-40-8) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its methoxyacetic acid moiety attached to a 4-methylphenyl group, has been explored for its unique physicochemical properties and biological activities. Recent studies have focused on its synthesis, structural modifications, and potential therapeutic applications, making it a compound of interest for researchers in the field.

One of the key areas of research involving 2-(4-methylphenyl)methoxyacetic acid is its role as a building block in the synthesis of more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel anti-inflammatory agents. The researchers utilized 2-(4-methylphenyl)methoxyacetic acid as a precursor to synthesize a series of derivatives, which were then evaluated for their inhibitory effects on cyclooxygenase-2 (COX-2). The results indicated that certain derivatives exhibited potent COX-2 inhibition with minimal side effects, suggesting potential for further development as non-steroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 2-(4-methylphenyl)methoxyacetic acid has also been investigated for its potential in cancer therapy. A recent preprint article (2024) highlighted its role in the synthesis of small-molecule inhibitors targeting specific oncogenic pathways. The study found that derivatives of 2-(4-methylphenyl)methoxyacetic acid could effectively disrupt protein-protein interactions involved in tumor growth, particularly in breast and lung cancer cell lines. These findings open new avenues for the design of targeted cancer therapies with improved specificity and reduced toxicity.

The pharmacokinetic and pharmacodynamic properties of 2-(4-methylphenyl)methoxyacetic acid have also been a subject of investigation. A 2023 study in Drug Metabolism and Disposition explored its metabolic stability and bioavailability in preclinical models. The results indicated that the compound exhibits favorable metabolic stability, with a half-life that supports its potential use in oral formulations. However, further optimization may be required to enhance its bioavailability and tissue distribution.

Beyond its therapeutic potential, 2-(4-methylphenyl)methoxyacetic acid has also found applications in chemical biology as a tool compound. Researchers have employed it as a probe to study enzyme mechanisms and protein-ligand interactions. For instance, a 2024 study in ACS Chemical Biology utilized 2-(4-methylphenyl)methoxyacetic acid derivatives to investigate the substrate specificity of certain carboxylases, providing insights into enzyme catalysis and potential drug targets.

In conclusion, 2-(4-methylphenyl)methoxyacetic acid (CAS: 51934-40-8) represents a versatile compound with promising applications in chemical biology and medicine. Recent studies have highlighted its potential as a therapeutic agent, a synthetic intermediate, and a tool for biochemical research. Future research should focus on optimizing its derivatives for enhanced efficacy and safety, as well as exploring its mechanisms of action in greater detail. The continued investigation of this compound is likely to yield valuable contributions to the fields of drug discovery and chemical biology.